8-Fluoro-6-methyl-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 8-fluoro-6-methyl-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C10H12FN/c1-7-4-8-2-3-12-6-9(8)10(11)5-7/h4-5,12H,2-3,6H2,1H3
• InChI Key: XJYDPQVIFXHLCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CNCC2)C(=C1)F
• Molecular Formula: C10H12FN
• Molecular Weight: 165.21 g/mol

Description

8-Fluoro-6-methyl-1,2,3,4-tetrahydroisoquinoline is a compound that can be used for pharmaceutical testing. It is related to 1,2,3,4-tetrahydroisoquinolines (THIQ), which are a large group of natural products known for their diverse biological activities against various infective pathogens and neurodegenerative disorders.

Molecular Structure Analysis

The molecular formula of this compound is C10H12FN. The InChI code is 1S/C10H12FN/c1-7-4-9(11)5-8-2-3-12-6-10(7)8/h4-5,12H,2-3,6H2,1H3.

Physical And Chemical Properties Analysis

This compound is a powder. It has a molecular weight of 165.21. The storage temperature is room temperature.

Scientific Research Applications

Synthesis and Transformation

• Synthesis and Transformation into Derivatives : The synthesis of 8-Fluoro-6-methyl-1,2,3,4-tetrahydroisoquinoline involves a directed ortho-lithiation reaction. This intermediate is valuable for various transformations, including the creation of 8-amino-tetrahydroisoquinolines and novel 1,2,3,4-tetrahydroisoquinoline derivatives. These derivatives are potential building blocks for central nervous system drug candidates (Hargitai et al., 2018).

Pharmacological Evaluation

• Dopaminomimetic Properties : Studies have shown that certain tetrahydroisoquinoline derivatives, including this compound, inhibit dopamine uptake and possess dopaminomimetic properties. This suggests potential antidepressant actions and effects on spontaneous motility in mice (Zára-Kaczián et al., 1986).

Chemical Analysis

• Fluorescence Detection in Rat Brain : A method for the fluorometric determination of 1,2,3,4-tetrahydroisoquinoline in rat brain has been developed, utilizing fluorescence derivatization. This technique is significant for analyzing the presence and concentration of such compounds in biological samples (Ishida et al., 1991).

Crystal Engineering

• Role in Crystal Structures : Fluoro substitution in isoquinolines, including this compound, has been studied for its impact on crystal structures. This research helps in understanding intermolecular interactions involving fluorine, which is critical in the field of crystal engineering (Choudhury & Row, 2006).

Biochemical Evaluation

• Selective Inhibition of Phenylethanolamine N-Methyltransferase : 3-Fluoromethyl-1,2,3,4-tetrahydroisoquinolines, a related group, have been evaluated for their ability to selectively inhibit phenylethanolamine N-methyltransferase versus the α2-adrenoceptor. This suggests a potential for selective pharmacological targeting (Grunewald et al., 1999).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Mechanism of Action

Target of Action

Tetrahydroisoquinolines (THIQs) are a large group of compounds that can be found in the human body and have been associated with various biological activities .

Mode of Action

Thiqs are known to interact with biogenic amines and electrophilic carbonyl compounds, including ethanol’s main metabolite, acetaldehyde .

Biochemical Pathways

Thiqs are known to be involved in reactions known as pictet-spengler condensations .

Result of Action

Some THIQs are known to exert neuroprotective and neurorestorative actions .

Biochemical Analysis

Biochemical Properties

It is known that tetrahydroisoquinolines can be involved in a variety of biochemical reactions .

Molecular Mechanism

It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression, similar to other tetrahydroisoquinolines .